Cas no 1215802-60-0 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride
• CAS No: 1215802-60-0
• MF: C₁₈H₂₂ClN₃O₄S
• MW: 411.902982234955
• CID: 5507152
• Update Time: 2025-11-06

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide:hydrochloride
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride

• Inchi： 1S/C18H21N3O4S.ClH/c1-20(2)9-10-21(17(22)14-6-5-11-25-14)18-19-15-12(23-3)7-8-13(24-4)16(15)26-18;/h5-8,11H,9-10H2,1-4H3;1H
• InChI Key： RPZWUTHJHBFYPG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(C1=NC2=C(OC)C=CC(OC)=C2S1)CCN(C)C)=O.[H]Cl

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide Hydrochloride (CAS No. 1215802-60-0): An Overview

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride (CAS No. 1215802-60-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzothiazoles, which are characterized by their unique chemical structure and diverse biological activities. The presence of the 4,7-dimethoxy-1,3-benzothiazol-2-yl and 2-(dimethylamino)ethyl groups, along with the furan-2-carboxamide moiety, imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride is particularly noteworthy due to its potential to interact with specific biological targets. The furan ring and the benzothiazole scaffold are known to exhibit strong binding affinities to various receptors and enzymes, making this compound a valuable tool in drug discovery and development. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in inflammatory and neurodegenerative diseases.

In the context of medicinal chemistry, the synthesis of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride has been optimized through various methodologies. One common approach involves the reaction of 4,7-dimethoxybenzothiazole with 2-(dimethylamino)ethylamine followed by coupling with furan-2-carboxylic acid chloride. This multi-step process ensures high yields and purity, which are crucial for further biological evaluation.

The biological activity of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated its potent inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. These findings suggest that this compound could be a potential anti-inflammatory agent for treating conditions such as arthritis and other inflammatory disorders.

Beyond its anti-inflammatory properties, recent research has also explored the neuroprotective effects of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride. Studies have shown that it can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve modulation of intracellular signaling pathways and protection against oxidative damage.

The pharmacokinetic profile of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride has also been investigated to ensure its suitability for clinical applications. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate intended for chronic administration.

In terms of safety and toxicity, preliminary studies have indicated that N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride is well-tolerated at therapeutic doses. However, further extensive toxicological evaluations are necessary to fully assess its safety profile before advancing to clinical trials. These studies will focus on potential side effects and long-term toxicity to ensure that the compound is safe for human use.

The future prospects for N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide hydrochloride (CAS No. 1215802-60-0) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents for inflammatory and neurodegenerative diseases. Continued research and development will likely uncover additional applications and optimize its therapeutic potential.